1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol
Overview
Description
1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol, also known as 1-Aminopropylpiperidine, is an organic compound belonging to the family of piperidine derivatives. It is a colorless, volatile liquid with a strong, characteristic odor. It is used in the synthesis of pharmaceuticals and agrochemicals and is a key intermediate in the production of many compounds. It is also used in the manufacture of perfumes and fragrances.
Scientific Research Applications
Biomedicine
In the realm of biomedicine , “1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol” is explored for its potential as a building block in the synthesis of bioactive molecules. Its structure, featuring both an amino and a hydroxyl group, makes it a versatile precursor in the design of novel compounds with potential therapeutic effects .
Pharmacology
Within pharmacology , this compound’s utility lies in its role as an intermediate in the development of drugs. It can be used to synthesize a wide range of pharmacologically active derivatives, which are then screened for activities such as enzyme inhibition or receptor binding .
Organic Synthesis
In organic synthesis , this chemical serves as a valuable chiral building block. Its piperidine backbone is a common motif in many natural products and pharmaceuticals, and the presence of functional groups allows for further chemical modifications .
Material Science
For material science , “1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol” could be investigated for the synthesis of polymers or coatings. Its ability to form bonds with various materials could lead to the development of new composites with enhanced properties .
Analytical Chemistry
In analytical chemistry , derivatives of this compound may be used as standards or reagents in chemical assays. Its structural features can be tailored to react selectively with specific analytes, aiding in their detection and quantification .
Environmental Science
Lastly, in environmental science , research could explore the use of this compound in the remediation of pollutants. Its chemical structure might interact with contaminants, facilitating their breakdown or removal from the environment .
properties
IUPAC Name |
1-[1-(3-aminopropyl)piperidin-2-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O/c1-9(13)10-5-2-3-7-12(10)8-4-6-11/h9-10,13H,2-8,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNSQDZSHDFLDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCCN1CCCN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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